Cas no 432-87-1 (1-Nitro-4-trifluoromethanesulfonylbenzene)

• Product Name: 1-Nitro-4-trifluoromethanesulfonylbenzene
• CAS No: 432-87-1
• MF: C₇H₄F₃NO₄S
• MW: 255.171171188354
• MDL: MFCD00185850
• CID: 324876
• PubChem ID: 604099
• Update Time: 2025-04-19

1-Nitro-4-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-[(trifluoromethyl)sulfonyl]-
• 1-nitro-4-(trifluoromethylsulfonyl)benzene
• 4-(TrifluoroMethylsulfonyl)nitrobenzene
• (4-Nitro-phenyl)-trifluormethyl-sulfon
• 1-nitro-4-(trifluoromethane)sulfonylbenzene
• 4-Nitro-1-trifluormethylsulfon-benzol
• 4-nitro-phenyl triflate
• 4-nitrophenyl trifluoromethyl sulfone
• 4-Nitrophenyltrifluoromethylsulphone
• Trifluoromethyl 4-nitrophenyl sulfone
• A913677
• 1-Nitro-4-((trifluoromethyl)sulfonyl)benzene
• AKOS001025583
• 432-87-1
• SR-01000390072-1
• 1-Nitro-4-[(trifluoromethyl)sulfonyl]benzene #
• EN300-43603
• 1-Nitro-4-(trifluoromethanesulfonyl)benzene
• CS-0216453
• EU-0000217
• C7H4F3NO4S
• DTXSID00345387
• SCHEMBL8142887
• 4-(trifluoromethylsulfonyl)-1-nitrobenzene
• p-nitrophenyl trifluoromethyl sulfone
• MFCD00185850
• AC6140
• 1-nitro-4-trifluoromethanesulfonylbenzene
• SR-01000390072
• Z56755975
• SY129315
• 1-Nitro-4-[(trifluoromethyl)sulfonyl]benzene
• 1-Nitro-4-trifluoromethanesulfonylbenzene

• MDL： MFCD00185850
• Inchi： 1S/C7H4F3NO4S/c8-7(9,10)16(14,15)6-3-1-5(2-4-6)11(12)13/h1-4H
• InChI Key： XCDAHECADGUHPH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 254.98100
• Monoisotopic Mass: 254.98131327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.34000
• LogP: 3.49230

1-Nitro-4-trifluoromethanesulfonylbenzene Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes